N-(4chlorophenethyl)-1H-indole-5carboxamide

• Molecular Formula: C17H15ClN2O
• Molecular Weight: 298.8 g/mol
• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-1H-indole-5-carboxamide
• InChI: InChI=1S/C17H15ClN2O/c18-15-4-1-12(2-5-15)7-9-20-17(21)14-3-6-16-13(11-14)8-10-19-16/h1-6,8,10-11,19H,7,9H2,(H,20,21)
• InChI Key: QGPPCOOPGYCAGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=CC3=C(C=C2)NC=C3)Cl

Description

N-(4chlorophenethyl)-1H-indole-5carboxamide is a useful research compound. Its molecular formula is C17H15ClN2O and its molecular weight is 298.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-(4-chlorophenyl)ethylamine (0.531 g, 3.41 mmol), indole-5-carboxylic acid (0.500 g, 3.10 mmol) and DIEA (0.811 mL, 4.65 mmol) in DCM (10 mL) was added HBTU (1.29 g, 3.41 mmol) and acetonitrile (5 mL), and the reaction was stirred at ambient temperature overnight. The reaction mixture was diluted with ethyl acetate (75 mL) and the organic layer was washed with 2N HCl (50 mL) and brine (50 mL), dried over magnesium sulfate and concentrated. The residue was purified by silica gel chromatography eluting with a gradient of 0.5% methanol/DCM to 10% methanl/DCM to provide N-(4chlorophenethyl)-1H-indole-5carboxamide (0.650 g, 70.1% yield) as waxy yellow solid.